Cas no 898775-38-7 (4-Piperidinomethyl-4'-trifluoromethylbenzophenone)

• Product Name: 4-Piperidinomethyl-4'-trifluoromethylbenzophenone
• CAS No: 898775-38-7
• MF: C₂₀H₂₀F₃NO
• MW: 347.374115943909
• MDL: MFCD03841472
• CID: 1946251
• PubChem ID: 24724306
• Update Time: 2025-05-20

4-Piperidinomethyl-4'-trifluoromethylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 4-PIPERIDINOMETHYL-4'-TRIFLUOROMETHYLBENZOPHENONE
• [4-(1-piperidylmethyl)phenyl]-[4-(trifluoromethyl)phenyl]methanone
• LogP
• [4-(piperidin-1-ylmethyl)phenyl]-[4-(trifluoromethyl)phenyl]methanone
• 4-PIPERIDIN-1-YLMETHYL-4'-TRIFLUOROMETHYLBENZOPHENONE
• DTXSID80642705
• MFCD03841472
• AKOS016019765
• 898775-38-7
• {4-[(Piperidin-1-yl)methyl]phenyl}[4-(trifluoromethyl)phenyl]methanone
• 4-Piperidinomethyl-4'-trifluoromethylbenzophenone

• MDL： MFCD03841472
• Inchi： 1S/C20H20F3NO/c21-20(22,23)18-10-8-17(9-11-18)19(25)16-6-4-15(5-7-16)14-24-12-2-1-3-13-24/h4-11H,1-3,12-14H2
• InChI Key： CXFKCMCRXLOMPN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C1C=CC(=CC=1)CN1CCCCC1)=O)(F)F

Computed Properties

• Exact Mass: 347.15000
• Monoisotopic Mass: 347.14969875Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.86020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-Piperidinomethyl-4'-trifluoromethylbenzophenone

Introduction to 4-Piperidinomethyl-4'-trifluoromethylbenzophenone (CAS No. 898775-38-7) in Modern Chemical Research

4-Piperidinomethyl-4'-trifluoromethylbenzophenone, identified by the chemical identifier CAS No. 898775-38-7, represents a significant compound in the realm of pharmaceutical and agrochemical research. This molecule, featuring a piperidinomethyl side chain attached to a trifluoromethylbenzophenone core, has garnered attention due to its versatile structural properties and potential applications in synthetic chemistry and drug development.

The trifluoromethylbenzophenone moiety is particularly noteworthy for its electron-withdrawing nature, which can modulate the reactivity and electronic properties of the molecule. This feature makes it a valuable building block in the synthesis of more complex structures, including pharmaceutical intermediates and functional materials. The presence of the piperidinomethyl group introduces a nitrogen-rich scaffold, which is often exploited in medicinal chemistry for its ability to enhance binding affinity and metabolic stability.

In recent years, the study of fluorinated aromatic compounds has seen substantial growth, driven by their unique physicochemical properties that can improve drug efficacy and bioavailability. The trifluoromethyl group, in particular, is well-documented for its role in enhancing metabolic stability and lipophilicity, making it a staple in modern drug design. The incorporation of such groups into benzophenone derivatives has been explored for applications ranging from photodynamic therapy to anti-inflammatory agents.

4-Piperidinomethyl-4'-trifluoromethylbenzophenone has been investigated in several contexts, including its potential as an intermediate in the synthesis of kinase inhibitors. Kinase enzymes are critical targets in oncology and inflammatory diseases, and their inhibition is a major focus of contemporary drug discovery efforts. The benzophenone core provides a scaffold that can be modified to interact with specific kinase domains, while the piperidinomethyl group offers a site for further functionalization to optimize binding interactions.

Recent studies have also explored the photophysical properties of this compound, particularly its fluorescence characteristics. Fluorescent benzophenone derivatives are widely used as probes in cellular imaging and as components in light-emitting materials. The electron-withdrawing effect of the trifluoromethyl group can influence the excited-state behavior of the molecule, making it an interesting candidate for developing novel fluorophores with tailored emission properties.

The synthesis of 4-Piperidinomethyl-4'-trifluoromethylbenzophenone involves multi-step organic transformations that highlight its synthetic utility. The introduction of the piperidinomethyl group typically requires nucleophilic substitution reactions or metal-catalyzed cross-coupling processes, while the installation of the trifluoromethylbenzophenone core often involves halogenation followed by metal-mediated coupling reactions. These synthetic strategies underscore the compound's importance as a versatile intermediate in fine chemical synthesis.

In conclusion, 4-Piperidinomethyl-4'-trifluoromethylbenzophenone (CAS No. 898775-38-7) exemplifies the intersection of structural complexity and functional utility in modern chemical research. Its applications span multiple domains, from pharmaceutical intermediates to advanced materials, reflecting its broad appeal across different scientific disciplines. As research continues to uncover new possibilities for this compound, its significance is likely to grow further, solidifying its place as a cornerstone of innovative chemical development.